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Compound of Interest

Compound Name: 2-Ethynylpyridine

Cat. No.: B158538

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the boiling point and density of 2-
Ethynylpyridine (CAS No. 1945-84-2), a key building block in pharmaceutical and materials
science research. This document collates available data, outlines general experimental
methodologies for the determination of these properties, and presents a logical visualization of
the compound's characteristics.

Physical Properties of 2-Ethynylpyridine

The boiling point and density are critical physical constants for the safe handling, purification,
and application of 2-Ethynylpyridine in various synthetic protocols. The table below
summarizes the reported values for these properties.

Property Value Conditions
Boiling Point 77-78 °C at 14 mmHg

85°C at 12 mmHg[1][2][3][4]]5]

170.5 °C at 760 mmHg

Density 1.02 g/mL Not Specified
1.021 g/mL at 25 °C[1][2][3][4][5]
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Experimental Protocols

While the specific experimental details for the determination of the physical properties of 2-
Ethynylpyridine are not readily available in the cited literature, this section outlines
established and widely accepted methodologies for measuring the boiling point and density of
organic liquids.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For accurate determination, especially for small sample quantities, the following
methods are commonly employed:

e Thiele Tube Method: This is a convenient method for determining the boiling point of a small
amount of liquid. A small sample is heated in a tube along with an inverted capillary tube.
The boiling point is the temperature at which a steady stream of bubbles emerges from the
capillary, and upon cooling, the liquid is drawn back into the capillary.

« Distillation Method: For larger quantities, the boiling point can be determined during simple
distillation. The temperature of the vapor that is in equilibrium with the boiling liquid is
measured. The highest, stable temperature observed on the thermometer during the
distillation process is recorded as the boiling point.[6] It is crucial to record the atmospheric
pressure at the time of the measurement as the boiling point is pressure-dependent.[6]

o Capillary Method: A small amount of the liquid is introduced into a melting point capillary
tube, which is then sealed. The sealed capillary is attached to a thermometer and heated in a
melting point apparatus. The boiling point is the temperature at which the liquid level inside
the capillary is the same as the level outside.

Determination of Density

The density of a liquid is its mass per unit volume. A straightforward and common method for its
determination involves the following steps:

o Mass Measurement: An empty, dry container of a known volume (e.g., a pycnometer or a
graduated cylinder) is weighed using an analytical balance.
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e Volume Measurement: The container is then filled with the liquid (2-Ethynylpyridine) to a
precise volume mark.

» Final Mass Measurement: The container with the liquid is weighed again.

e Calculation: The mass of the liquid is determined by subtracting the mass of the empty
container from the final mass. The density is then calculated by dividing the mass of the
liquid by its volume. For accurate results, the temperature at which the measurement is
performed should be recorded, as density is temperature-dependent.

Logical Relationship Diagram

The following diagram illustrates the relationship between 2-Ethynylpyridine and its key
physical properties discussed in this guide.
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Figure 1: Relationship between 2-Ethynylpyridine and its physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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